Cas no 1286721-71-8 (N-(2-cyclopropyl-2-hydroxypropyl)-2-(2-fluorophenoxy)acetamide)

• Product Name: N-(2-cyclopropyl-2-hydroxypropyl)-2-(2-fluorophenoxy)acetamide
• CAS No: 1286721-71-8
• MF: C₁₄H₁₈FNO₃
• MW: 267.29602766037
• CID: 5759897
• PubChem ID: 52992744
• Update Time: 2025-06-15

N-(2-cyclopropyl-2-hydroxypropyl)-2-(2-fluorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• F5857-5746
• 1286721-71-8
• AKOS024524539
• N-(2-cyclopropyl-2-hydroxypropyl)-2-(2-fluorophenoxy)acetamide
• Acetamide, N-(2-cyclopropyl-2-hydroxypropyl)-2-(2-fluorophenoxy)-

• Inchi： 1S/C14H18FNO3/c1-14(18,10-6-7-10)9-16-13(17)8-19-12-5-3-2-4-11(12)15/h2-5,10,18H,6-9H2,1H3,(H,16,17)
• InChI Key： IGNNLCFLMAHYGS-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OCC(NCC(C)(C1CC1)O)=O

Computed Properties

• Exact Mass: 267.12707160g/mol
• Monoisotopic Mass: 267.12707160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.260±0.06 g/cm3(Predicted)
• Boiling Point: 482.5±35.0 °C(Predicted)
• pka: 14.36±0.29(Predicted)

Additional information on N-(2-cyclopropyl-2-hydroxypropyl)-2-(2-fluorophenoxy)acetamide

Comprehensive Overview of N-(2-cyclopropyl-2-hydroxypropyl)-2-(2-fluorophenoxy)acetamide (CAS No. 1286721-71-8)

The compound N-(2-cyclopropyl-2-hydroxypropyl)-2-(2-fluorophenoxy)acetamide (CAS No. 1286721-71-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropyl and fluorophenoxy moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive agent due to its ability to interact with specific biological targets. The presence of the hydroxypropyl group further enhances its solubility and bioavailability, which are critical factors in drug development.

In recent years, the demand for novel compounds like N-(2-cyclopropyl-2-hydroxypropyl)-2-(2-fluorophenoxy)acetamide has surged, driven by advancements in precision medicine and sustainable agriculture. Users frequently search for terms such as "fluorophenoxy derivatives," "cyclopropyl-based pharmaceuticals," and "hydroxypropyl acetamide applications," reflecting the growing curiosity about its uses. This compound's versatility aligns with current trends in green chemistry, where researchers aim to develop eco-friendly alternatives with minimal environmental impact.

The synthesis of N-(2-cyclopropyl-2-hydroxypropyl)-2-(2-fluorophenoxy)acetamide involves a multi-step process that highlights the importance of regioselective and stereoselective reactions. These techniques ensure high purity and yield, which are essential for industrial-scale production. Analytical methods such as NMR spectroscopy and mass spectrometry are routinely employed to characterize this compound, confirming its molecular structure and purity. Such rigorous quality control measures are vital for ensuring reproducibility in research and development.

One of the most intriguing aspects of N-(2-cyclopropyl-2-hydroxypropyl)-2-(2-fluorophenoxy)acetamide is its potential role in addressing global health challenges. For instance, its structural similarity to known bioactive molecules suggests possible applications in combating antibiotic resistance, a hot topic in modern medicine. Additionally, its agrochemical potential is being explored, with studies focusing on its efficacy as a plant growth regulator or pest control agent. These applications resonate with users searching for "sustainable crop protection" and "next-generation agrochemicals."

From a commercial perspective, N-(2-cyclopropyl-2-hydroxypropyl)-2-(2-fluorophenoxy)acetamide represents a valuable addition to the toolkit of synthetic chemists and formulators. Its compatibility with various delivery systems, such as nanoparticles or liposomes, opens new avenues for targeted therapies. Furthermore, its stability under physiological conditions makes it a viable candidate for long-term storage and transportation, addressing logistical challenges in the supply chain.

In conclusion, N-(2-cyclopropyl-2-hydroxypropyl)-2-(2-fluorophenoxy)acetamide (CAS No. 1286721-71-8) stands out as a compound with immense potential across multiple industries. Its unique chemical properties, combined with the growing demand for innovative solutions in healthcare and agriculture, position it as a key player in future scientific breakthroughs. As research continues to uncover its full capabilities, this compound is likely to remain a focal point for both academic and industrial investigations.